Cas no 261732-38-1 (tert-butyl 5-bromo-2,3-dihydro-1H-indole-1-carboxylate)

Tert-butyl 5-bromo-2,3-dihydro-1H-indole-1-carboxylate is a brominated indole derivative protected with a tert-butoxycarbonyl (Boc) group at the nitrogen position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The Boc group enhances stability, facilitating handling and storage, while the bromine substituent at the 5-position enables further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its rigid dihydroindole scaffold is valuable for constructing heterocyclic frameworks. The product is characterized by high purity and consistent reactivity, making it suitable for precision applications in medicinal chemistry and material science.
tert-butyl 5-bromo-2,3-dihydro-1H-indole-1-carboxylate structure
261732-38-1 structure
Product Name:tert-butyl 5-bromo-2,3-dihydro-1H-indole-1-carboxylate
CAS No:261732-38-1
MF:C13H16BrNO2
MW:298.175642967224
MDL:MFCD08059280
CID:247384
PubChem ID:21865438
Update Time:2025-05-19

tert-butyl 5-bromo-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 5-bromoindoline-1-carboxylate
    • 5-Bromoindole-1-carboxylic Acid tert-Butyl Ester
    • 1-Boc-5-bromoindoline
    • 1H-Indole-1-carboxylic acid, 5-bromo-2,3-dihydro-, 1,1-dimethylethyl ester
    • 5-Bromo-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester
    • 1,1-dimethylethyl 5-bromo-2,3-dihydro-1H-indole-1-carboxylate
    • 5-bromo-1-t-butyloxycarbonylindoline
    • 5-bromo-2,3-dihydro-indole-5-carboxylic acid tert-butyl ester
    • N-Boc-5-bromoindoline
    • 5-Bromo-2,3-dihydroindole-1-carboxylic acid tert-butyl ester
    • TERT-BUTYL 5-BROMO-2,3-DIHYDRO-1H-INDOLE-1-CARBOXYLATE
    • AMTH084
    • UOCVSZYBRMGQOL-UHFFFAOYSA-N
    • 5-Bromo-1-
    • 8X-0296
    • tert-butyl 5-bromoindoline-1-carboxylate;N-Boc-5-bromoindoline
    • SCHEMBL760643
    • tert-Butyl-5-bromoindoline-1-carboxylate
    • MFCD08059280
    • 1-Boc-5-bromoindoline, 97%
    • EN300-398759
    • A818242
    • DTXSID50619065
    • tert-butyl 5-bromo-2,3-dihydroindole-1-carboxylate
    • AB43072
    • 261732-38-1
    • FT-0648172
    • AMY20595
    • AKOS015834746
    • 5-Bromoindole-1-carboxylicAcidtert-ButylEster
    • SY017176
    • AS-2762
    • CS-W003449
    • DB-067551
    • 1,1-Dimethylethyl 5-bromo-2,3-dihydro-1H-indole-1-carboxylate; 5-Bromo-1-(tert-butyloxycarbonyl)-2,3-dihydro-1H-indole; 5-Bromo-2,3-dihydroindole-1-carboxylic Acid 1,1-Dimethylethyl Ester
    • Tert-Butyl5-Bromoindoline-1-Carboxylate
    • tert-butyl 5-bromo-2,3-dihydro-1H-indole-1-carboxylate
    • MDL: MFCD08059280
    • Inchi: 1S/C13H16BrNO2/c1-13(2,3)17-12(16)15-7-6-9-8-10(14)4-5-11(9)15/h4-5,8H,6-7H2,1-3H3
    • InChI Key: UOCVSZYBRMGQOL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)CCN2C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 297.03600
  • Monoisotopic Mass: 297.03644g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.400
  • Boiling Point: 363 ºC
  • Flash Point: 173 ºC
  • PSA: 29.54000
  • LogP: 3.81170

tert-butyl 5-bromo-2,3-dihydro-1H-indole-1-carboxylate Security Information

  • Hazardous Material transportation number:UN2811 - class 6.1 - PG 3 - EHS - Toxic solids, organic, n.o.s., HI: all
  • Hazard Category Code: 25-36/37/38-50/53
  • Safety Instruction: 26-45-60-61
  • Hazardous Material Identification: T N

tert-butyl 5-bromo-2,3-dihydro-1H-indole-1-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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tert-butyl 5-bromo-2,3-dihydro-1H-indole-1-carboxylate Production Method

Additional information on tert-butyl 5-bromo-2,3-dihydro-1H-indole-1-carboxylate

Comprehensive Overview of tert-butyl 5-bromo-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 261732-38-1)

tert-butyl 5-bromo-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 261732-38-1) is a highly versatile organic intermediate widely utilized in pharmaceutical research, agrochemical synthesis, and material science. This compound belongs to the indole derivatives family, a class of heterocyclic compounds known for their broad biological activities and applications in drug discovery. The presence of both bromo and tert-butyl carboxylate functional groups makes it a valuable building block for cross-coupling reactions and peptide modifications.

In recent years, the demand for tert-butyl 5-bromo-2,3-dihydro-1H-indole-1-carboxylate has surged due to its role in the synthesis of small-molecule inhibitors and kinase-targeted therapies. Researchers are particularly interested in its potential applications in cancer drug development and neurodegenerative disease research, aligning with the growing focus on precision medicine. The compound’s CAS No. 261732-38-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

From a structural perspective, tert-butyl 5-bromo-2,3-dihydro-1H-indole-1-carboxylate features a dihydroindole core, which is a privileged scaffold in medicinal chemistry. The bromo substituent at the 5-position enables further functionalization via palladium-catalyzed reactions, such as Suzuki or Buchwald-Hartwig couplings. Meanwhile, the tert-butyl carboxylate group offers stability and facilitates deprotection under mild acidic conditions, making it ideal for solid-phase peptide synthesis (SPPS).

The compound’s utility extends to high-throughput screening libraries, where it serves as a key precursor for generating diverse bioactive molecules. Its compatibility with green chemistry principles, such as solvent-free reactions and catalytic transformations, has also garnered attention in sustainable chemistry forums. Notably, CAS No. 261732-38-1 is often referenced in patents related to G-protein-coupled receptor (GPCR) modulators, highlighting its industrial significance.

For laboratory handling, tert-butyl 5-bromo-2,3-dihydro-1H-indole-1-carboxylate typically appears as a white to off-white crystalline powder with a defined melting point and solubility profile. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify its purity, ensuring compliance with Good Manufacturing Practice (GMP) standards. Storage recommendations usually include protection from light and moisture, under inert conditions to preserve its reactivity.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models often leverage its structural features to predict ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) of derivative molecules. Additionally, its cost-effective synthesis routes are a hot topic in process chemistry discussions, with optimization studies focusing on yield improvement and waste reduction.

In summary, tert-butyl 5-bromo-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 261732-38-1) stands at the intersection of innovation and practicality. Its multifaceted applications—from pharmaceutical intermediates to material science precursors—make it a cornerstone in modern synthetic chemistry. As research continues to explore its potential, this compound remains a focal point for scientists addressing global health and technological challenges.

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